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Cat. No.: B591996 Get Quote

For researchers, scientists, and professionals in drug development, the precise and accurate

analysis of stable isotopes is paramount. This guide provides an objective comparison of

commonly used stable isotope reference materials, supported by experimental data, to aid in

the selection of the most appropriate standards for your analytical needs.

Stable isotope analysis is a powerful technique used to determine the isotopic composition of

elements in a sample, providing insights into a substance's origin, history, and metabolic

pathways. The accuracy of these measurements is fundamentally reliant on the use of well-

characterized reference materials. These materials are used to calibrate instrumentation,

normalize measurements to international scales, and ensure the comparability of data across

different laboratories and studies.

Comparison of Common Stable Isotope Reference
Materials
The selection of an appropriate reference material is critical and depends on the specific

isotopes being analyzed and the nature of the sample matrix. International organizations such

as the United States Geological Survey (USGS), the International Atomic Energy Agency

(IAEA), and the National Institute of Standards and Technology (NIST) are primary sources for

certified reference materials.

Below is a comparison of several widely used organic and inorganic reference materials for

carbon (¹³C) and nitrogen (¹⁵N) stable isotope analysis.
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Referenc
e Material

Supplier Matrix
δ¹³C (‰
vs.
VPDB)

Uncertain
ty (‰)

δ¹⁵N (‰
vs. Air)

Uncertain
ty (‰)

USGS40[1]

[2]
USGS

L-Glutamic

Acid
-26.24[1][2] 0.04[3] -4.52[1][2] 0.06[3]

USGS41[1] USGS
L-Glutamic

Acid
+37.76[1] 0.05[3] +47.57[1] 0.08[3]

USGS41a[

4]
USGS

L-Glutamic

Acid
+36.55[4] 0.07[4] +47.55[4] 0.09[4]

IAEA-

600[5]
IAEA Caffeine -27.77 0.04 +1.0 0.2

USGS61 USGS Caffeine -35.05 0.04 -2.87 0.04

USGS62 USGS Caffeine -14.79 0.04 +20.17 0.06

USGS63 USGS Caffeine -1.17 0.04 +37.83 0.06

USGS64[6] USGS Glycine -40.81[6] 0.04[6] +1.76[6] 0.06[6]

USGS65[6] USGS Glycine -20.29[6] 0.04[6] +20.68[6] 0.06[6]

USGS66[6] USGS Glycine -0.67[6] 0.04[6] +40.83[6] 0.06[6]

IAEA-N-1 IAEA
Ammonium

Sulfate
N/A N/A +0.4 0.2

IAEA-N-

2[7]
IAEA

Ammonium

Sulfate
N/A N/A +20.41[7] 0.12[7]

USGS25[8]

[9]
USGS

Ammonium

Sulfate
N/A N/A -30.41[8][9] 0.27[9]

USGS26[8]

[10]
USGS

Ammonium

Sulfate
N/A N/A

+53.75[8]

[10]
0.24[10]

USGS32[8] USGS
Potassium

Nitrate
N/A N/A +180[8] 0[6]

NBS 22[5] NIST/IAEA Oil -30.03 0.03 N/A N/A
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IAEA-CH-

6[11]
IAEA Sucrose -10.45[11] 0.03[11] N/A N/A

IAEA-CH-

7[5]
IAEA

Polyethyle

ne
-32.15 0.10 N/A N/A

Note: VPDB stands for Vienna Pee Dee Belemnite. The uncertainties are expressed as one

standard deviation.

Experimental Workflow for Stable Isotope Analysis
The following diagram illustrates a typical workflow for the analysis of δ¹³C and δ¹⁵N in organic

materials using an Elemental Analyzer coupled to an Isotope Ratio Mass Spectrometer (EA-

IRMS).
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com
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